2-{2-[4-(4-chlorophenyl)piperazino]-2-oxoethyl}-6-(4-fluoro-2-methoxyphenyl)-3(2H)-pyridazinone

Specification

• Molecular Formula: C23H22ClFN4O3
• Molecular Weight: 456.9 g/mol
• IUPAC Name: 2-[2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-6-(4-fluoro-2-methoxyphenyl)pyridazin-3-one
• Standard InChI: InChI=1S/C23H22ClFN4O3/c1-32-21-14-17(25)4-7-19(21)20-8-9-22(30)29(26-20)15-23(31)28-12-10-27(11-13-28)18-5-2-16(24)3-6-18/h2-9,14H,10-13,15H2,1H3
• Standard InChI Key: MXLZDANSHVFWLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)F)C2=NN(C(=O)C=C2)CC(=O)N3CCN(CC3)C4=CC=C(C=C4)Cl

Introduction

Structural Features

• Pyridazinone Core: This backbone is common in compounds with neuroactive properties, often involved in biological processes such as neurotransmitter modulation.

• 4-Chlorophenylpiperazine Group: Known for interacting with various receptors, including serotonin and dopamine receptors, which are crucial in neurological functions.

• 4-Fluoro-2-methoxyphenyl Group: This substituent can influence the compound's pharmacokinetics and receptor affinity due to its electronic and steric effects.

Biological Activity

While specific data on this compound is not available, related compounds with similar structures have shown potential as enzyme inhibitors or receptor modulators. For instance, compounds with a pyridazinone core have been studied for their acetylcholinesterase inhibitory activity, which is relevant in treating neurodegenerative diseases like Alzheimer's disease.

Potential Applications

Given its structural similarity to known neuroactive compounds, 2-{2-[4-(4-chlorophenyl)piperazino]-2-oxoethyl}-6-(4-fluoro-2-methoxyphenyl)-3(2H)-pyridazinone may have applications in:

• Neurodegenerative Diseases: Potential use as a cognitive enhancer or in treating conditions like Alzheimer's disease.

• Psychopharmacology: Possible interactions with dopamine or serotonin receptors, influencing mood or cognitive functions.